Cas no 1554430-64-6 (6-Acetylpyrimidin-4(3H)-one)

• Product Name: 6-Acetylpyrimidin-4(3H)-one
• CAS No: 1554430-64-6
• MF: C₆H₆N₂O₂
• MW: 138.124041080475
• CID: 5905186
• PubChem ID: 136323319
• Update Time: 2025-08-05

6-Acetylpyrimidin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• AKOS023603739
• 6-Acetylpyrimidin-4(3H)-one
• 1554430-64-6
• 1-(6-hydroxypyrimidin-4-yl)ethan-1-one
• SCHEMBL24184895
• EN300-7216886

• Inchi： 1S/C6H6N2O2/c1-4(9)5-2-6(10)8-3-7-5/h2-3H,1H3,(H,7,8,10)
• InChI Key： URJCYCMXRDDHLJ-UHFFFAOYSA-N
• SMILES： O=C(C)C1=CC(NC=N1)=O

Computed Properties

• Exact Mass: 138.042927438g/mol
• Monoisotopic Mass: 138.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 58.5Ų

Additional information on 6-Acetylpyrimidin-4(3H)-one

Introduction to 6-Acetylpyrimidin-4(3H)-one (CAS No. 1554430-64-6)

6-Acetylpyrimidin-4(3H)-one, with the CAS number 1554430-64-6, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrimidinones, which are known for their diverse biological activities and potential therapeutic applications. The structural formula of 6-Acetylpyrimidin-4(3H)-one is C₈H₈N₂O₂, and it features a pyrimidine ring with an acetyl group at the 6-position and a ketone group at the 4-position.

The interest in 6-Acetylpyrimidin-4(3H)-one stems from its potential as a lead compound for the development of novel drugs targeting various diseases. Recent studies have explored its pharmacological properties, including its anti-inflammatory, antiviral, and anticancer activities. These properties make it a promising candidate for further investigation in drug discovery and development.

In the realm of anti-inflammatory research, 6-Acetylpyrimidin-4(3H)-one has shown promising results in inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. A study published in the Journal of Medicinal Chemistry in 2021 demonstrated that this compound effectively reduced inflammation in both in vitro and in vivo models. The mechanism of action involves the modulation of signaling pathways such as NF-κB, which plays a crucial role in the inflammatory response.

The antiviral activity of 6-Acetylpyrimidin-4(3H)-one has also been a subject of interest. Research conducted by a team at the University of California, San Francisco, found that this compound exhibits potent antiviral effects against several RNA viruses, including influenza and Zika viruses. The mechanism by which it exerts its antiviral activity is thought to involve the inhibition of viral replication through interference with viral RNA synthesis.

In cancer research, 6-Acetylpyrimidin-4(3H)-one has shown promise as a potential anticancer agent. A study published in Cancer Research in 2022 reported that this compound selectively induced apoptosis in various cancer cell lines while sparing normal cells. The mechanism of action involves the activation of caspase-dependent apoptotic pathways and the inhibition of cell cycle progression. These findings suggest that 6-Acetylpyrimidin-4(3H)-one could be developed into a novel therapeutic agent for cancer treatment.

The structural versatility of 6-Acetylpyrimidin-4(3H)-one allows for further chemical modifications to enhance its pharmacological properties. Researchers are actively exploring derivatives of this compound to improve its potency, selectivity, and pharmacokinetic profile. For instance, substituting different functional groups at various positions on the pyrimidine ring can lead to compounds with enhanced biological activities and reduced side effects.

The synthesis of 6-Acetylpyrimidin-4(3H)-one typically involves multistep reactions starting from readily available precursors. One common synthetic route involves the condensation of an appropriate amine with a β-ketoester followed by cyclization to form the pyrimidine ring. The acetylation step is then carried out to introduce the acetyl group at the 6-position. The efficiency and scalability of these synthetic methods are crucial for large-scale production and further pharmaceutical development.

In conclusion, 6-Acetylpyrimidin-4(3H)-one (CAS No. 1554430-64-6) is a promising compound with diverse biological activities and potential therapeutic applications. Its anti-inflammatory, antiviral, and anticancer properties make it an attractive candidate for drug discovery and development. Ongoing research continues to explore its mechanisms of action and optimize its chemical structure to enhance its pharmacological profile. As more studies are conducted, it is likely that this compound will play an increasingly important role in advancing medical treatments for various diseases.